Cas no 2228680-39-3 (3-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-3-methylbutan-1-amine)

• Product Name: 3-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-3-methylbutan-1-amine
• CAS No: 2228680-39-3
• MF: C₁₄H₂₇N
• MW: 209.370884180069
• CID: 5902442
• PubChem ID: 165615783
• Update Time: 2025-05-26

3-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-3-methylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-3-methylbutan-1-amine
• 3-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}-3-methylbutan-1-amine
• EN300-1809726
• 2228680-39-3

• Inchi： 1S/C14H27N/c1-13(2,7-8-15)11-6-5-10-9-12(11)14(10,3)4/h10-12H,5-9,15H2,1-4H3
• InChI Key： ZMIRGODSSNTNHS-UHFFFAOYSA-N
• SMILES： NCCC(C)(C)C1CCC2CC1C2(C)C

Computed Properties

• Exact Mass: 209.214349865g/mol
• Monoisotopic Mass: 209.214349865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 26Ų

Additional information on 3-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-3-methylbutan-1-amine

Research Briefing on 2228680-39-3 and 3-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}-3-methylbutan-1-amine

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of novel compounds such as 2228680-39-3 and 3-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}-3-methylbutan-1-amine. These compounds have garnered attention due to their potential therapeutic applications and unique chemical properties. This briefing aims to provide an overview of the latest research findings related to these molecules, focusing on their synthesis, biological activity, and potential clinical implications.

The compound 2228680-39-3, a CAS-registered small molecule, has been investigated for its role in modulating specific biochemical pathways. Recent studies suggest that this compound exhibits promising activity in targeting enzymes involved in inflammatory and metabolic disorders. Its structural features, including a bicyclic core, contribute to its stability and bioavailability, making it a candidate for further drug development.

3-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}-3-methylbutan-1-amine, a derivative of pinane, has been explored for its neuropharmacological properties. Research indicates that this amine derivative interacts with neurotransmitter receptors, particularly those associated with the central nervous system (CNS). Its lipophilic nature and ability to cross the blood-brain barrier enhance its potential as a therapeutic agent for neurological conditions such as anxiety and depression.

In a recent study published in the Journal of Medicinal Chemistry, the synthesis of 3-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}-3-methylbutan-1-amine was optimized to improve yield and purity. The researchers employed a combination of catalytic hydrogenation and chiral resolution techniques to achieve enantiomerically pure forms of the compound. This advancement is critical for ensuring the reproducibility and scalability of future preclinical studies.

Preliminary in vitro and in vivo studies of 2228680-39-3 have demonstrated its efficacy in inhibiting key inflammatory cytokines, such as TNF-α and IL-6. These findings were corroborated by molecular docking simulations, which revealed high-affinity binding to the active sites of these cytokines. Such results underscore the compound's potential as an anti-inflammatory agent, warranting further investigation in clinical settings.

Despite these promising developments, challenges remain in the clinical translation of these compounds. For instance, the pharmacokinetic profiles of 3-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}-3-methylbutan-1-amine need to be further characterized to assess its safety and efficacy in humans. Additionally, the synthetic routes for 2228680-39-3 require optimization to reduce production costs and environmental impact.

In conclusion, the ongoing research on 2228680-39-3 and 3-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}-3-methylbutan-1-amine highlights their therapeutic potential in addressing unmet medical needs. Future studies should focus on elucidating their mechanisms of action, optimizing their pharmacological properties, and advancing them through clinical trials. These efforts will be instrumental in translating these promising compounds into viable therapeutic options.